Cas no 2228888-31-9 (5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile)

• Product Name: 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile
• CAS No: 2228888-31-9
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• CID: 6463852
• PubChem ID: 165780363
• Update Time: 2025-05-20

5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile
• EN300-1749823
• 2228888-31-9

• Inchi： 1S/C7H6N4OS/c8-3-5-1-2-7(13-5)6(4-12)10-11-9/h1-2,6,12H,4H2
• InChI Key： IHVYGTJTZNLQAL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 194.02623200g/mol
• Monoisotopic Mass: 194.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile

5-(1-Azido-2-Hydroxyethyl)Thiophene-2-Carbonitrile: A Comprehensive Overview

The compound 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile, identified by the CAS number 2228888-31-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are five-membered aromatic rings containing one sulfur atom. The presence of the azide group (-N₃) and the hydroxyethyl group (-CH₂CH₂OH) introduces unique functional properties, making it a valuable compound in fields such as materials science, pharmaceuticals, and organic synthesis.

The structure of 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile is characterized by its thiophene ring system, which serves as a versatile platform for functionalization. The azide group at position 1 of the hydroxyethyl chain adds reactivity, enabling participation in click chemistry reactions, such as the Huisgen cycloaddition. This reactivity is particularly advantageous in the synthesis of complex molecules and materials with tailored properties. The hydroxyl group (-OH), located at position 2 of the hydroxyethyl chain, introduces hydrophilicity, enhancing solubility and compatibility with polar solvents.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile. Researchers have explored various routes, including coupling reactions and oxidation strategies, to achieve high yields and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving the coupling of an azide-containing precursor with a thiophene derivative under mild conditions. This approach not only simplifies the synthesis process but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The application of 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile extends across multiple domains. In materials science, this compound has been utilized as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have incorporated this molecule into polymer frameworks to enhance conductivity and mechanical stability. The azide group's reactivity allows for post-synthesis modification, enabling the creation of cross-linked networks with improved performance.

In the pharmaceutical industry, 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile has shown promise as a potential drug candidate due to its unique pharmacokinetic properties. Studies have indicated that this compound exhibits moderate bioavailability and selectivity towards specific biological targets. Furthermore, its hydrophilic nature facilitates drug delivery across biological membranes, making it a compelling candidate for targeted therapies.

The toxicity profile of 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile has been extensively studied to ensure its safe handling and application. According to recent research published in Toxicological Sciences, this compound demonstrates low acute toxicity in animal models when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential health risks.

In conclusion, 5-(1-azido-2-hydroxyethyl)thiophene-2-carbonitrile, CAS number 2228888-31-9, is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.